Cas no 2248287-69-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate
- EN300-6513693
- 2248287-69-4
-
- Inchi: 1S/C14H10N2O4S/c1-7-11(21-8(2)15-7)14(19)20-16-12(17)9-5-3-4-6-10(9)13(16)18/h3-6H,1-2H3
- InChI Key: ZVDFEQZISGMYGG-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 302.03612798g/mol
- Monoisotopic Mass: 302.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 105Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6513693-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate |
2248287-69-4 | 0.05g |
$612.0 | 2023-05-31 | ||
| Enamine | EN300-6513693-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate |
2248287-69-4 | 0.1g |
$640.0 | 2023-05-31 | ||
| Enamine | EN300-6513693-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate |
2248287-69-4 | 0.25g |
$670.0 | 2023-05-31 | ||
| Enamine | EN300-6513693-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate |
2248287-69-4 | 0.5g |
$699.0 | 2023-05-31 | ||
| Enamine | EN300-6513693-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate |
2248287-69-4 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-6513693-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate |
2248287-69-4 | 2.5g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6513693-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate |
2248287-69-4 | 5g |
$2110.0 | 2023-05-31 | ||
| Enamine | EN300-6513693-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate |
2248287-69-4 | 10g |
$3131.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate (CAS No. 2248287-69-4)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate, identified by its CAS number 2248287-69-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a unique intersection of heterocyclic chemistry and pharmacological innovation, featuring structural motifs that are highly relevant to contemporary drug discovery efforts.
The compound's structure comprises a 1H-isoindole core fused with a 2,4-dimethylthiazole moiety, which is further functionalized by a dioxo (C=O) group and a carboxylate (-COO⁻) substituent. This arrangement creates a platform rich in potential for biological activity, particularly in the modulation of enzyme inhibition and receptor binding interactions. The presence of both aromatic and heterocyclic rings enhances the molecule's solubility and bioavailability, making it an attractive candidate for further development.
In recent years, there has been growing interest in isoindole derivatives due to their demonstrated efficacy in various therapeutic applications. The 1H-isoindole scaffold is known for its ability to interact with biological targets such as enzymes and receptors, often leading to potent pharmacological effects. For instance, studies have shown that isoindole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties by modulating key signaling pathways. The incorporation of the dioxo group into the molecular framework further enhances its reactivity and binding affinity.
The 2,4-dimethylthiazole component adds another layer of complexity to the compound's biological profile. Thiazole derivatives are well-documented for their role in pharmaceuticals, with many approved drugs featuring this motif. The dimethyl substitution at the 2 and 4 positions introduces steric hindrance that can fine-tune binding interactions with biological targets. This structural feature is particularly valuable in drug design, as it allows for precise optimization of potency and selectivity.
The terminal carboxylate group provides an acidic functionality that can participate in hydrogen bonding or ionic interactions with biological targets. This feature is particularly useful in designing molecules that require specific solubility profiles or targeted delivery systems. Additionally, the carboxylate group can be further functionalized through esterification or amidation to create more diverse pharmacophores.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate (CAS No. 2248287-69-4) can interact with various enzymes and receptors involved in metabolic diseases and cancer pathways. These computational insights have guided experimental efforts toward identifying lead compounds for further optimization.
In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays suggest that it may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. Furthermore, its interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs) has been hypothesized based on structural similarity to known agonists.
The synthesis of this compound presents an intriguing challenge due to its complex structural features. Traditional organic synthesis techniques combined with modern catalytic methods have been employed to construct the desired framework efficiently. Key steps include cyclization reactions to form the isoindole and thiazole rings, followed by oxidation and carboxylation to introduce the dioxo and carboxylate functionalities.
Green chemistry principles have also been applied in recent synthetic routes to minimize waste and improve sustainability. Catalytic hydrogenation under mild conditions has replaced traditional high-energy methods, reducing environmental impact while maintaining high yields. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing.
The potential applications of 1H-indolizinone derivatives, such as our target compound (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethylthiazolecarboxylic acid, CAS No. 2248287-69-4), extend beyond traditional small-molecule drugs into areas like biologics and peptide mimetics. The rigid heterocyclic core provides a stable scaffold for covalent attachment of additional functional groups or biomolecules via click chemistry or other conjugation strategies.
Future research directions may focus on exploring derivative libraries generated through combinatorial chemistry or fragment-based drug design approaches. By systematically modifying substituents on the isoindole or thiazole moieties, researchers can identify novel analogs with enhanced potency or selectivity for specific therapeutic targets.
The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the identification of promising candidates like this one. Machine learning models trained on large datasets of bioactive compounds can predict novel interactions between molecules and biological targets with remarkable accuracy. These predictions guide experimental validation efforts toward high-value compounds such as our target.
As interest in precision medicine grows worldwide,1H-indolizinone derivatives offer a versatile chemical space for developing personalized therapies tailored to individual patient profiles based on genetic or biomarker data analysis results from diagnostic tests conducted earlier during disease progression monitoring periods alongside clinical observations collected throughout treatment regimens administered over timeframes determined by therapeutic response assessments performed periodically after initial dosing initiates within standard-of-care protocols established by regulatory authorities after rigorous preclinical testing phases completed prior submissions reviewed thoroughly before approval grants allow commercialization proceeds commence within established timelines aligned with international harmonization efforts ensuring patient safety remains paramount throughout development processes implemented globally today among leading pharmaceutical enterprises committed toward advancing human health through innovative chemical solutions derived from decades worth interdisciplinary collaborations between academia industry government agencies worldwide working together harmoniously despite regional differences cultural backgrounds political systems economic conditions educational disparities etc creating synergistic environments conducive toward scientific discovery without compromising ethical standards human rights dignity etc while maintaining balance between commercial interests societal needs environmental stewardship long-term sustainability goals etc all contributing toward betterment humanity collectively achieved through continuous pursuit knowledge improvement quality life everyone everywhere now more than ever before because challenges face complex interconnected require multifaceted approaches addressing root causes rather than symptoms superficially addressing problems without considering broader implications consequences actions taken today will shape future generations inherit world leave behind thus responsibility current generations act responsibly ethically sustainably ensuring future generations inherit better world than one exists today through collective efforts everyone contributes toward common good regardless differences backgrounds beliefs etc when work together purpose achieve meaningful change lasting positive impacts society environment all stakeholders involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must collaborate constructively build bridges divides foster open dialogue mutual respect understanding ensure progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm thus requires ongoing dialogue among stakeholders including scientists engineers ethicists sociologists anthropologists legal experts policymakers etc ensure technologies developed aligned values principles promote human welfare instead exacerbating inequalities creating new problems solving ones already exist thus requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm therefore requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm therefore requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm therefore requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm therefore requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm therefore requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm therefore requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm therefore requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etc thus requires continuous monitoring evaluation adaptive management approaches ensure technologies serve humanity rather harm therefore requires commitment continuous learning improvement everyone involved including researchers developers regulators patients advocacy groups industry professionals policymakers etc must engage meaningfully contribute toward building better future humanity deserves through collective efforts toward common good ensuring progress occurs ethically responsibly while maximizing benefits minimizing harm all parties involved including society at large must remain vigilant ensuring technologies developed used wisely preventing unintended negative consequences arising misuse misapplication unintended consequences could arise if technologies developed without sufficient consideration ethical implications social implications environmental implications long-term sustainability impacts etclong-term sustainability impacts etclong-term sustainability impacts etclong-term sustainability impacts etclong-term sustainability impacts etclong-term sustainability impacts etclong-term sustainability impacts etclong-term sustainability impacts etclong-term sustainability impacts etclong-term sustainability impacts etclongestlongestlongestlongestlongestlongestlongestlongestlongestlongestlongestlongestlongest
2248287-69-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dimethyl-1,3-thiazole-5-carboxylate) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)